Cas no 1540847-46-8 (2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid)

• Product Name: 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid
• CAS No: 1540847-46-8
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 4604864
• Update Time: 2025-06-27

2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid

• Inchi： 1S/C14H14N2O4S/c1-8-4-5-21-12(8)7-15-14(20)16-9-2-3-11(17)10(6-9)13(18)19/h2-6,17H,7H2,1H3,(H,18,19)(H2,15,16,20)
• InChI Key： NSNBTGTVLXDLTB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(NCC2SC=CC=2C)=O)=CC=C1O

Additional information on 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid

Introduction to 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid (CAS No. 1540847-46-8)

2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid (CAS No. 1540847-46-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with a unique functional group structure that includes a thiophene ring and an amide linkage. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The thiophene ring in the structure of 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid is a five-membered heterocyclic compound containing one sulfur atom. Thiophenes are known for their aromaticity and stability, which contribute to the overall stability and reactivity of the compound. The methyl group attached to the thiophene ring further enhances its lipophilicity, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The amide linkage in the structure is another critical functional group that plays a significant role in the biological activity of the compound. Amides are known for their ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins or receptors. This property is particularly important in drug design, where optimizing the interaction between a drug molecule and its target is crucial for achieving therapeutic efficacy.

Recent studies have explored the potential applications of 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds with anti-inflammatory properties can have significant therapeutic value in treating conditions such as arthritis, inflammatory bowel disease (IBD), and other inflammatory disorders.

A study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid in vitro and in vivo. The results showed that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using a mouse model of acute inflammation demonstrated that the compound significantly reduced paw edema and other inflammatory markers.

Beyond its anti-inflammatory properties, 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid has also shown promise as an antioxidant agent. Oxidative stress, characterized by an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The presence of the hydroxyl group in the structure of the compound may contribute to its antioxidant activity by scavenging free radicals and reducing oxidative damage.

A study published in Free Radical Biology and Medicine evaluated the antioxidant potential of 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid using both in vitro and cellular models. The results indicated that the compound effectively scavenged ROS and protected cells from oxidative stress-induced damage. These findings suggest that 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid could be a valuable candidate for developing therapeutic agents targeting oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid has also been investigated for its potential as an anticancer agent. Cancer is a complex disease characterized by uncontrolled cell growth and invasion, and there is a continuous need for new therapeutic strategies to combat this disease. The unique structural features of 2-hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid make it an interesting candidate for cancer research.

A study published in Cancer Letters examined the anticancer effects of 2-hydroxy-5-{[[(3-methylthiophen)-methyl]carbamoyl]amino}benzoic acid on various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The results showed that the compound exhibited significant cytotoxicity against these cancer cells by inducing apoptosis (programmed cell death). Mechanistic studies revealed that the compound targeted key signaling pathways involved in cell survival and proliferation, such as PI3K/Akt and MAPK/ERK pathways.

The pharmacokinetic properties of 2-hydroxy-{[[(3-methylthiophen)-methyl]carbamoyl]amino}benzoic acid have also been studied to understand its behavior in biological systems. A study published in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound using both in vitro models and animal studies. The results indicated that the compound exhibited good oral bioavailability and favorable pharmacokinetic profiles, suggesting its potential for further development as an oral therapeutic agent.

In conclusion, 2-hydroxy-{[[(3-methylthiophen)-methyl]carbamoyl]amino}benzoic acid (CAS No. 1540847-46-8) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development. Its unique structural features contribute to its anti-inflammatory, antioxidant, and anticancer properties, making it a versatile molecule with potential applications in various therapeutic areas. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use.